Cas no 100187-11-9 ([5-(1-Tert-butoxycarbonylamino-ethyl)-4h-[1,2,4]triazol-3-yl]-acetic acid ethyl ester)

• Product Name: [5-(1-Tert-butoxycarbonylamino-ethyl)-4h-[1,2,4]triazol-3-yl]-acetic acid ethyl ester
• CAS No: 100187-11-9
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 2184885
• PubChem ID: 16463050
• Update Time: 2025-04-21

[5-(1-Tert-butoxycarbonylamino-ethyl)-4h-[1,2,4]triazol-3-yl]-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• [5-(1-Tert-butoxycarbonylamino-ethyl)-4h-[1,2,4]triazol-3-yl]-acetic acid ethyl ester
• ethyl 2-(3-ethyl-1H-1,2,4-triazol-5-yl)acetate
• DTXSID401269617
• AKOS002303273
• F3349-0022
• Ethyl 3-ethyl-1H-1,2,4-triazole-5-acetate
• SCHEMBL873891
• AKOS002669460
• (5-ethyl-2H-[1,2,4]triazol-3-yl)-acetic acid ethyl ester
• JBLLRJXYCKYPII-UHFFFAOYSA-N
• 100187-11-9

• Inchi： 1S/C8H13N3O2/c1-3-6-9-7(11-10-6)5-8(12)13-4-2/h3-5H2,1-2H3,(H,9,10,11)
• InChI Key： JBLLRJXYCKYPII-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=NC(CC)=NN1)=O

Computed Properties

• Exact Mass: 183.100776666Da
• Monoisotopic Mass: 183.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.9Ų